Cas no 171861-87-3 (2-methyl-1,3-benzoxazole-4-carboxylic acid)

• Product Name: 2-methyl-1,3-benzoxazole-4-carboxylic acid
• CAS No: 171861-87-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD11890807
• CID: 1354931
• PubChem ID: 18354628
• Update Time: 2025-06-13

2-methyl-1,3-benzoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarboxylic acid, 2-methyl-
• 2-Methyl-1,3-benzoxazole-4-carboxylic acid
• 2-methylbenzoxazole-4-carboxylic acid
• 2-Methyl-benzooxazole-4-carboxylic acid
• 2-methylbenzo[d]oxazole-4-carboxylic acid
• 2-Methylbenzo[d]oxazole-4-carboxylicacid
• 171861-87-3
• SCHEMBL496431
• 2-methyl-benzoxazole-4-carboxylic acid
• EN300-171784
• AMY21157
• MFCD11890807
• G50036
• Z1262514370
• AKOS017530863
• DB-338612
• MFROEIZTMRFRFV-UHFFFAOYSA-N
• AS-8131
• 2-Methyl-1,3-benzoxazole-4-carboxylicacid
• 2-methyl-1,3-benzoxazole-4-carboxylic acid

• MDL： MFCD11890807
• Inchi： 1S/C9H7NO3/c1-5-10-8-6(9(11)12)3-2-4-7(8)13-5/h2-4H,1H3,(H,11,12)
• InChI Key： MFROEIZTMRFRFV-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

2-methyl-1,3-benzoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-methyl-1,3-benzoxazole-4-carboxylic acid

Recent Advances in the Study of 2-Methyl-1,3-benzoxazole-4-carboxylic Acid (CAS: 171861-87-3) and Its Applications in Chemical Biology and Medicine

2-Methyl-1,3-benzoxazole-4-carboxylic acid (CAS: 171861-87-3) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 2-methyl-1,3-benzoxazole-4-carboxylic acid is its application in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates with nanomolar IC50 values. These findings highlight the potential of 2-methyl-1,3-benzoxazole-4-carboxylic acid as a scaffold for developing next-generation anticancer agents.

In addition to its role in kinase inhibition, recent research has also explored the anti-inflammatory properties of 2-methyl-1,3-benzoxazole-4-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that this compound and its analogs can modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. The study employed both in vitro and in vivo models to validate these effects, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's utility in antimicrobial drug development. A 2023 preprint on ChemRxiv described the synthesis of a series of 2-methyl-1,3-benzoxazole-4-carboxylic acid derivatives with enhanced antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. These results underscore the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 2-methyl-1,3-benzoxazole-4-carboxylic acid production. A 2022 patent (US20220144789A1) disclosed a novel catalytic method for the one-pot synthesis of this compound, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 2-methyl-1,3-benzoxazole-4-carboxylic acid (CAS: 171861-87-3) continues to emerge as a valuable scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent synthetic advancements, position it as a promising candidate for the development of therapeutics targeting cancer, inflammation, and infectious diseases. Future research should focus on further elucidating its mechanism of action and exploring its potential in combination therapies.